Cas no 65602-48-4 (Dimethyl 2,5-diacetyl-3-cyanohexanedioate)

• Product Name: Dimethyl 2,5-diacetyl-3-cyanohexanedioate
• CAS No: 65602-48-4
• MF: C₁₃H₁₇NO₆
• MW: 283.277184247971
• CID: 2794200
• PubChem ID: 12395946
• Update Time: 2025-04-21

Dimethyl 2,5-diacetyl-3-cyanohexanedioate Chemical and Physical Properties

Names and Identifiers

• 65602-48-4
• Dimethyl 2,5-diacetyl-3-cyanohexanedioate
• DTXCID70447029
• DTXSID70496219

• Inchi： 1S/C13H17NO6/c1-7(15)10(12(17)19-3)5-9(6-14)11(8(2)16)13(18)20-4/h9-11H,5H2,1-4H3
• InChI Key： SSPHVTYJNLGPGD-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)=O)C(C#N)CC(C(=O)OC)C(C)=O)=O

Computed Properties

• Exact Mass: 283.10558726Da
• Monoisotopic Mass: 283.10558726Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 111Ų